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Compound of Interest

5-(Chlorosulfonyl)-2-
Compound Name:
ethoxybenzoic acid

Cat. No. B1589165

Introduction: The Strategic Value of a Bifunctional
Scaffold

In the landscape of medicinal chemistry, the efficiency of a synthetic campaign is often dictated
by the strategic choice of starting materials. 5-(Chlorosulfonyl)-2-ethoxybenzoic acid is a
prime example of a bifunctional building block that offers significant advantages in the design
and synthesis of complex molecular architectures.[1] Its structure features two chemically
orthogonal reactive groups: a highly reactive sulfonyl chloride (-SO2CI) and a versatile
carboxylic acid (-COOH).[1] This orthogonality is the cornerstone of its utility, enabling chemists
to perform selective reactions at one site while leaving the other intact, or to engage both in a
programmed sequence.

The sulfonyl chloride group readily undergoes nucleophilic attack by primary or secondary
amines to form highly stable sulfonamide linkages, a cornerstone reaction for generating
diverse compound libraries.[2][3] Concurrently, the carboxylic acid can participate in a host of
classic transformations, including amidation and esterification.[1] This dual reactivity profile
establishes 5-(chlorosulfonyl)-2-ethoxybenzoic acid not merely as an intermediate, but as a
privileged scaffold for constructing molecules with therapeutic potential across various disease
areas, including metabolic disorders, infectious diseases, and oncology.[4][5]
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Table 1: Physicochemical Properties of 5-(Chlorosulfonyl)-2-ethoxybenzoic Acid

Property Value Reference
CAS Number 200575-16-2 [6]
Molecular Formula CoHoCIOsS [6]
Molecular Weight 264.68 g/mol [6]
Appearance Off-white solid [7]
Boiling Point 446.5°C at 760 mmHg [7]
Density 1.477 g/lcm3 [7]
XLogP3 1.7 [6]

Core Reactivity: A Gateway to Molecular Diversity

The primary strategic advantage of 5-(chlorosulfonyl)-2-ethoxybenzoic acid lies in the
differential reactivity of its two functional groups. The sulfonyl chloride is a powerful
electrophile, making it highly susceptible to reaction with nucleophiles. In contrast, the
carboxylic acid typically requires activation (e.g., conversion to an acyl chloride or use of
coupling agents) before it will readily react with amines. This allows for a modular approach to
synthesis, as depicted below.
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Pathway A: Sulfonamide Formation (High Reactivity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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